Cas no 921146-47-6 ((propan-2-yl)({2-(trifluoromethyl)phenylmethyl})amine)

• Product Name: (propan-2-yl)({2-(trifluoromethyl)phenylmethyl})amine
• CAS No: 921146-47-6
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• MDL: MFCD08060646
• CID: 3148063
• PubChem ID: 17156129
• Update Time: 2025-04-21

(propan-2-yl)({2-(trifluoromethyl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• propan-2-yl({[2-(trifluoromethyl)phenyl]methyl})amine
• (propan-2-yl)({2-(trifluoromethyl)phenylmethyl})amine
• n-(2-(Trifluoromethyl)benzyl)propan-2-amine
• CS-0304081
• KBURUWBSVBQRQK-UHFFFAOYSA-N
• AKOS000228676
• (Propan-2-yl)({[2-(trifluoromethyl)phenyl]methyl})amine
• EN300-32410
• SCHEMBL800327
• 921146-47-6

• MDL： MFCD08060646
• Inchi： 1S/C11H14F3N/c1-8(2)15-7-9-5-3-4-6-10(9)11(12,13)14/h3-6,8,15H,7H2,1-2H3
• InChI Key： KBURUWBSVBQRQK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CNC(C)C)(F)F

Computed Properties

• Exact Mass: 217.10783394Da
• Monoisotopic Mass: 217.10783394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes